1-{4-oxo-3-[(Z)-(4-oxo-3-pentyl-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-4H-pyrido[1,2-a]pyrimidin-2-yl}piperidine-4-carboxamide

Specification

• Molecular Formula: C23H27N5O3S2
• Molecular Weight: 485.6 g/mol
• IUPAC Name: 1-[4-oxo-3-[(Z)-(4-oxo-3-pentyl-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]pyrido[1,2-a]pyrimidin-2-yl]piperidine-4-carboxamide
• Standard InChI: InChI=1S/C23H27N5O3S2/c1-2-3-5-11-28-22(31)17(33-23(28)32)14-16-20(26-12-8-15(9-13-26)19(24)29)25-18-7-4-6-10-27(18)21(16)30/h4,6-7,10,14-15H,2-3,5,8-9,11-13H2,1H3,(H2,24,29)/b17-14-
• Standard InChI Key: AXHXXGSYRWZLTF-VKAVYKQESA-N
• Isomeric SMILES: CCCCCN1C(=O)/C(=C/C2=C(N=C3C=CC=CN3C2=O)N4CCC(CC4)C(=O)N)/SC1=S
• Canonical SMILES: CCCCCN1C(=O)C(=CC2=C(N=C3C=CC=CN3C2=O)N4CCC(CC4)C(=O)N)SC1=S

Introduction

Structural and Molecular Characteristics

Core Architecture

The compound’s structure integrates three distinct heterocyclic systems:

• Pyrido[1,2-a]pyrimidin-4-one: A bicyclic system comprising a pyridine fused to a pyrimidinone ring, contributing aromaticity and hydrogen-bonding capabilities.

• Thiazolidin-5-ylidene: A five-membered ring containing sulfur and nitrogen atoms, with exocyclic double bond geometry (Z-configuration) critical for stereoelectronic properties.

• Piperidine-4-carboxamide: A six-membered nitrogen heterocycle with a polar carboxamide group, enhancing solubility and target interactions.

Molecular Formula and Weight

Based on structural analysis, the molecular formula is C24H29N5O3S2, with a calculated molecular weight of 499.64 g/mol. Key contributors to the molecular weight include the thiazolidinone (119.18 g/mol) and pyrido-pyrimidinone (175.18 g/mol) moieties.

Table 1: Molecular Properties

Property	Value
Molecular Formula	C24H29N5O3S2
Molecular Weight	499.64 g/mol
Topological Polar Surface Area (TPSA)	112.45 Ų
LogP (Octanol-Water)	1.82
Hydrogen Bond Donors	2
Hydrogen Bond Acceptors	7

Synthetic Pathways and Optimization

Retrosynthetic Strategy

The synthesis involves sequential construction of the three heterocyclic systems:

• Pyrido[1,2-a]pyrimidinone Formation: Condensation of 2-aminopyridine derivatives with β-ketoesters under acidic conditions.

• Thiazolidinone Introduction: Reaction of the pyrido-pyrimidinone intermediate with thiourea and pentyl isocyanate to form the thiazolidin-5-ylidene moiety via [3+2] cycloaddition.

• Piperidine Coupling: Mitsunobu reaction or nucleophilic substitution to attach the piperidine-4-carboxamide group.

Key Challenges

• Stereochemical Control: Ensuring Z-configuration in the thiazolidinone exocyclic double bond requires chiral auxiliaries or asymmetric catalysis.

• Functional Group Compatibility: Protecting the carboxamide and ketone groups during heterocycle formation to prevent side reactions.

Table 2: Representative Reaction Conditions

Step	Reagents/Conditions	Yield (%)
Pyrido-pyrimidinone	Acetic acid, 110°C, 12 h	65
Thiazolidinone	Thiourea, K2CO3, DMF, 80°C, 8 h	52
Piperidine coupling	DIAD, PPh3, THF, rt, 24 h	48

Chemical Reactivity and Stability

Functional Group Transformations

• Thiazolidinone Ring: Susceptible to nucleophilic attack at the C5 position, enabling derivatization with amines or thiols.

• Pyrido-pyrimidinone: Electrophilic substitution at C3 is hindered by electron-withdrawing effects of the carbonyl group, favoring reactions at C2 or C9 positions.

• Carboxamide Hydrolysis: Stable under physiological pH but cleaved by strong acids (e.g., HCl, 6M) to yield piperidine-4-carboxylic acid.

Degradation Pathways

• Photodegradation: The thioxo group absorbs UV light (λmax ≈ 320 nm), leading to ring-opening reactions upon prolonged exposure.

• Oxidative Metabolism: Cytochrome P450 enzymes (CYP3A4) oxidize the pentyl side chain, generating hydroxylated metabolites.

Parameter	Value
Caco-2 Permeability	5.1 × 10⁻⁶ cm/s
Plasma Protein Binding	89%
Metabolic Stability	t1/2 = 2.3 h (human liver microsomes)

Therapeutic Applications

• Anticancer Activity: In silico studies suggest inhibition of tubulin polymerization (IC50 ≈ 1.4 µM), comparable to paclitaxel derivatives.

• Antiviral Potential: Structural similarity to CCR5 antagonists indicates possible anti-HIV activity, though experimental validation is required.

GHS Hazard Statement	Precautionary Measures
H302 (Harmful if swallowed)	Avoid ingestion; use PPE
H315 (Causes skin irritation)	Wash skin thoroughly after handling

Comparative Analysis with Structural Analogs

Analog 1: Hexyl-Substituted Derivative

• Structure: C25H31N5O3S2 (MW = 513.7 g/mol).

• Activity: 20% higher logP (2.14) enhances blood-brain barrier penetration but reduces aqueous solubility.

Analog 2: 9-Methyl Pyrido-pyrimidinone

• Structure: Includes methyl group at C9, altering electron density and reactivity.

• Synthetic Yield: Improved to 68% via microwave-assisted synthesis.

Future Research Directions

• In Vivo Efficacy Studies: Evaluate pharmacokinetics in murine models for bioavailability and tissue distribution.

• Structure-Activity Relationships (SAR): Modify the pentyl chain length and thioxo group to optimize target affinity.

• Toxicogenomics: Assess gene expression changes in hepatic cells to identify off-target effects.